Cas no 29091-48-3 (Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI))

• Product Name: Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI)
• CAS No: 29091-48-3
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 277058
• PubChem ID: 298757
• Update Time: 2025-04-19

Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI)
• (4-methoxyphenyl) N-(2-nitrophenyl)carbamate
• (2-nitro-phenyl)-carbamic acid-(4-methoxy-phenyl ester)
• (2-Nitro-phenyl)-carbamidsaeure-(4-methoxy-phenylester)
• AC1L6TLN
• NSC171072
• p-Methoxyphenyl-N-(o-nitrophenyl)carbamat
• NSC-171072
• DTXSID30305555
• 29091-48-3

• Inchi： 1S/C14H12N2O5/c1-20-10-6-8-11(9-7-10)21-14(17)15-12-4-2-3-5-13(12)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key： INMCPWLXUZHXHU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1[N+](=O)[O-])=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 288.07466
• Monoisotopic Mass: 288.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.635
• PSA: 90.7
• LogP: 3.81050